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Compound of Interest

Compound Name: 1-Phenyl-2-propyn-1-ol

Cat. No.: B147433

In-Depth Technical Guide to 1-Phenyl-2-propyn-
1-ol

This technical guide provides a comprehensive overview of the chemical properties and
synthesis of 1-Phenyl-2-propyn-1-ol, a key building block in organic synthesis. This document
is intended for researchers, scientists, and professionals in the field of drug development and
chemical research.

Core Molecular Data

1-Phenyl-2-propyn-1-ol, also known as a-ethynylbenzyl alcohol, is a propargyl alcohol
derivative.[1][2][3] Its fundamental molecular properties are summarized below.

Property Value
Molecular Formula CoHsO[1][2][3]
Molecular Weight 132.16 g/mol [1][2][3]

Synthesis of 1-Phenyl-2-propyn-1-ol

The synthesis of (£)-1-phenyl-2-propyn-1-ol is commonly achieved through the reaction of
benzaldehyde with an acetylide nucleophile. A detailed experimental protocol is outlined below.
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Experimental Protocol: Synthesis of (+)-1-phenyl-2-
propyn-1-ol

Materials:

Magnesium turnings

e Anhydrous tetrahydrofuran (THF)
 lodine crystal (catalytic amount)

¢ n-Butyl chloride

o Acetylene gas

e Benzaldehyde

e Saturated aqueous ammonium chloride solution
o Ethyl acetate

e Anhydrous sodium sulfate

« Silica gel for column chromatography
o Petroleum ether

Procedure:

o Atwo-necked, round-bottomed flask, previously flame-dried and fitted with a reflux
condenser, is charged with magnesium (518 mg, 28.3 mmol) and allowed to cool to room
temperature under an argon atmosphere.

¢ Anhydrous THF (30 mL) and a small crystal of iodine are added to the flask.

e A portion of n-butyl chloride (2.23 mL, 28.3 mmol) is added dropwise, and the mixture is
refluxed to initiate the formation of the Grignard reagent.
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e Once the reaction begins, the remaining n-butyl chloride is added, and stirring is continued at
room temperature until all the magnesium is consumed.

e The reaction mixture is cooled to 0°C, and acetylene gas is bubbled through the solution for
15 minutes to form the acetylide Grignard reagent.

e A solution of benzaldehyde (1.0 g, 9.4 mmol) in THF (20 mL) is added dropwise to the
reaction mixture at 0°C. The mixture is then stirred for 6 hours.[1]

» Upon completion of the reaction, it is quenched by the addition of a saturated aqueous
solution of ammonium chloride.

e The mixture is diluted with water and extracted with ethyl acetate.

e The combined organic layers are dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure.

e The crude product is purified by silica gel column chromatography, eluting with a 10%
solution of ethyl acetate in petroleum ether, to yield (x)-1-phenyl-2-propyn-1-ol as a pale
yellow oil.[1]

Synthetic Workflow

The synthesis of 1-Phenyl-2-propyn-1-ol involves a multi-step process beginning with the
formation of a Grignard reagent, followed by the introduction of acetylene, and finally the
nucleophilic addition to benzaldehyde.
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Caption: Workflow for the synthesis of 1-Phenyl-2-propyn-1-ol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 1-PHENYL-2-PROPYN-1-OL synthesis - chemicalbook [chemicalbook.com]

2. 1-Phenyl-2-propyn-1-ol | CymitQuimica [cymitquimica.com]

3. scbt.com [scbt.com]

To cite this document: BenchChem. [1-Phenyl-2-propyn-1-ol molecular weight and formula].
BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b147433?utm_src=pdf-body-img
https://www.benchchem.com/product/b147433?utm_src=pdf-body
https://www.benchchem.com/product/b147433?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/synthesis/1-phenyl-2-propyn-1-ol.htm
https://cymitquimica.com/products/3B-P0220/1-phenyl-2-propyn-1-ol/
https://www.scbt.com/p/s-1-phenyl-2-propyn-1-ol-64599-56-0
https://www.benchchem.com/product/b147433#1-phenyl-2-propyn-1-ol-molecular-weight-and-formula
https://www.benchchem.com/product/b147433#1-phenyl-2-propyn-1-ol-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147433?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b147433#1-phenyl-2-propyn-1-ol-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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